5-(4-Chlorophenyl)-4-(2'-fluoro-4'-propyl[1,1'-biphenyl]-4-yl)-2-{[4-(trifluoromethyl)benzyl]sulfanyl}pyrimidine

• IUPAC Name: 5-(4-chlorophenyl)-4-[4-(2-fluoro-4-propylphenyl)phenyl]-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]pyrimidine
• InChI: InChI=1S/C33H25ClF4N2S/c1-2-3-21-6-17-28(30(35)18-21)23-7-9-25(10-8-23)31-29(24-11-15-27(34)16-12-24)19-39-32(40-31)41-20-22-4-13-26(14-5-22)33(36,37)38/h4-19H,2-3,20H2,1H3
• InChI Key: KHVIADKKNRKZSA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(C=C1)C2=CC=C(C=C2)C3=NC(=NC=C3C4=CC=C(C=C4)Cl)SCC5=CC=C(C=C5)C(F)(F)F)F
• Molecular Formula: C33H25ClF4N2S
• Molecular Weight: 593.1 g/mol

Description

5-(4-Chlorophenyl)-4-(2'-fluoro-4'-propyl[1,1'-biphenyl]-4-yl)-2-{[4-(trifluoromethyl)benzyl]sulfanyl}pyrimidine is a useful research compound. Its molecular formula is C33H25ClF4N2S and its molecular weight is 593.08. The purity is usually 95%.
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Scientific Research Applications

Polyimide Synthesis for High Refractive Index Materials

Research on transparent aromatic polyimides derived from thiophenyl-substituted benzidines, including compounds with chlorophenyl groups, has demonstrated the synthesis of materials with high refractive indices, small birefringence, and good thermomechanical stabilities. These polyimides show potential for applications requiring transparent materials with specific optical properties (P. Tapaswi et al., 2015).

Antitumor and Antibacterial Agents

A study on 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines revealed their potential as nonclassical antifolate inhibitors of thymidylate synthase, indicating their applications as antitumor and/or antibacterial agents. The inclusion of chlorophenyl groups in these compounds contributed to their potency against various targets (A. Gangjee et al., 1996).

Larvicidal Activity

A study on pyrimidine derivatives linked with morpholinophenyl groups highlighted their significant larvicidal activity against third instar larvae. The research emphasizes the potential of these compounds in developing new pesticides or insecticides, showcasing the versatility of pyrimidine derivatives in various biological applications (S. Gorle et al., 2016).

Antifungal Applications

The crystal structure analysis of nuarimol, a pyrimidine fungicide, provides insight into the structural basis for its antifungal activity. Understanding the molecular structure of such compounds can guide the design of new fungicides with improved efficacy and specificity (Gihaeng Kang et al., 2015).